Cas no 1613330-49-6 (3-(difluoromethyl)cyclobutanecarboxylic acid)

• Product Name: 3-(difluoromethyl)cyclobutanecarboxylic acid
• CAS No: 1613330-49-6
• MF: C₆H₈F₂O₂
• MW: 150.123329162598
• MDL: MFCD28539339
• CID: 5070920
• PubChem ID: 84716404
• Update Time: 2026-03-01

3-(difluoromethyl)cyclobutanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(difluoromethyl)cyclobutane-1-carboxylic acid
• 3-(Difluoromethyl)cyclobutanecarboxylic acid
• trans-3-(difluoromethyl)cyclobutane-1-carboxylic acid
• trans-3-(difluoromethyl)cyclobutanecarboxylic acid
• AT10380
• D96682
• P21036
• cis-3-(difluoromethyl)cyclobutane-1-carboxylic acid
• cis-3-(difluoromethyl)cyclobutane-1-carboxylicacid
• MFCD28539339
• CS-0434025
• (1r,3r)-3-(difluoromethyl)cyclobutane-1-carboxylic acid
• SY344525
• F1913-0625
• SCHEMBL15777128
• PB41273
• EN300-1604597
• AS-79189
• 1613330-49-6
• SY322084
• 1773508-01-2
• MFCD31649214
• DB-090086
• PS-16829
• EN300-22906599
• 1773508-02-3
• cis-3-(difluoromethyl)cyclobutanecarboxylic acid
• AKOS024124845
• 3-(difluoromethyl)cyclobutanecarboxylic acid

• MDL： MFCD28539339
• Inchi： 1S/C6H8F2O2/c7-5(8)3-1-4(2-3)6(9)10/h3-5H,1-2H2,(H,9,10)
• InChI Key： XRSUGPIWOGKMJP-UHFFFAOYSA-N
• SMILES： FC(C1CC(C(=O)O)C1)F

Computed Properties

• Exact Mass: 150.04923582 g/mol
• Monoisotopic Mass: 150.04923582 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 37.3
• Molecular Weight: 150.12

Additional information on 3-(difluoromethyl)cyclobutanecarboxylic acid

Introduction to 3-(difluoromethyl)cyclobutanecarboxylic acid (CAS No. 1613330-49-6)

3-(difluoromethyl)cyclobutanecarboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1613330-49-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of cyclobutane derivatives, characterized by its cyclic structure and the presence of a difluoromethyl group, which imparts unique chemical properties and reactivity. The molecular structure of this compound consists of a cyclobutane ring substituted with a carboxylic acid group at one position and a difluoromethyl group at another, making it a versatile intermediate in synthetic chemistry.

The difluoromethyl group is particularly noteworthy due to its influence on the electronic properties and metabolic stability of molecules. In pharmaceutical applications, substituents like difluoromethyl are often incorporated into drug candidates to enhance their bioavailability, metabolic resistance, and overall pharmacological efficacy. The cyclobutane ring itself contributes to the rigidity of the molecular framework, which can be advantageous in designing molecules with specific binding affinities or stabilities against enzymatic degradation.

Recent advancements in the synthesis and application of 3-(difluoromethyl)cyclobutanecarboxylic acid have highlighted its potential in medicinal chemistry. Researchers have explored its utility as a building block for more complex scaffolds, demonstrating its role in the development of novel therapeutic agents. For instance, studies have shown that derivatives of this compound exhibit promising activity against various biological targets, including enzymes and receptors implicated in inflammatory diseases and cancer.

The incorporation of difluoromethyl groups into drug molecules has been well-documented for improving pharmacokinetic profiles. The fluorine atoms introduce additional electronegativity, which can modulate lipophilicity and metabolic pathways. This property is particularly valuable in extending the half-life of drugs and reducing their susceptibility to oxidative degradation. In the context of 3-(difluoromethyl)cyclobutanecarboxylic acid, these characteristics make it an attractive candidate for further exploration in drug design.

Moreover, the cyclobutane ring's stability under various chemical conditions has made it a preferred motif in synthetic organic chemistry. Its strained structure allows for facile functionalization at multiple sites, enabling chemists to tailor its properties for specific applications. In recent years, there has been growing interest in using cyclobutane derivatives as probes to study enzyme mechanisms and as precursors for developing new materials with unique physical properties.

In the realm of academic research, 3-(difluoromethyl)cyclobutanecarboxylic acid has been employed in several innovative studies aimed at understanding molecular interactions at a fundamental level. For example, researchers have utilized this compound to investigate how structural modifications influence binding affinity and selectivity in protein targets. Such studies not only contribute to our understanding of drug-receptor interactions but also provide insights into designing more effective therapeutic strategies.

The synthesis of 3-(difluoromethyl)cyclobutanecarboxylic acid itself presents an interesting challenge due to the need to introduce both the cyclobutane ring and the difluoromethyl group with high precision. Modern synthetic methodologies have enabled more efficient routes to this compound, leveraging techniques such as metal-catalyzed cross-coupling reactions and organometallic transformations. These advances have not only simplified the preparation process but also opened new avenues for exploring its derivatives.

One particularly intriguing application of 3-(difluoromethyl)cyclobutanecarboxylic acid is in the development of fluorinated heterocycles, which are known for their enhanced biological activity and stability. By incorporating this compound into larger molecular frameworks, chemists can create novel heterocyclic structures with potential therapeutic benefits. Preliminary studies suggest that such derivatives may exhibit improved efficacy against resistant strains of pathogens or enhanced selectivity toward specific disease-related targets.

The role of computational chemistry in optimizing derivatives of 3-(difluoromethyl)cyclobutanecarboxylic acid cannot be overstated. Molecular modeling techniques allow researchers to predict the behavior of molecules before they are synthesized, saving time and resources. By simulating interactions between this compound and biological targets, scientists can identify promising leads for further experimental validation.

In conclusion,3-(difluoromethyl)cyclobutanecarboxylic acid (CAS No. 1613330-49-6) represents a fascinating area of research with significant implications for pharmaceutical development. Its unique structural features and versatile reactivity make it a valuable tool for chemists exploring new drug candidates. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a crucial role in addressing some of today's most pressing medical challenges.